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Compound of Interest

Compound Name: Jak-IN-14

Cat. No.: B8210074 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent compounds like Jak-IN-14 is a critical component of laboratory safety and

environmental responsibility. Adherence to established protocols not only ensures regulatory

compliance but also fosters a culture of safety. This guide provides essential, step-by-step

information for the safe disposal of Jak-IN-14, a potent JAK inhibitor.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle Jak-IN-14 with the

appropriate personal protective equipment (PPE) to avoid direct contact, inhalation, or

exposure.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields or goggles, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.

Avoid Dust Generation: When handling the solid form of Jak-IN-14, take care to prevent the

generation of dust.

Spill Management: In the event of a spill, isolate the area and use an absorbent material to

clean it up. The contaminated absorbent material must then be disposed of as hazardous

waste.
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Step-by-Step Disposal Protocol for Jak-IN-14
The disposal of Jak-IN-14, like other potent research compounds, is governed by hazardous

waste regulations. It should never be disposed of in the regular trash or down the drain.[1][2]

The following steps outline the correct procedure:

Waste Identification and Classification: All waste containing Jak-IN-14 must be classified as

hazardous chemical waste. This includes pure, unused compound, expired materials,

contaminated labware (e.g., pipette tips, vials, and gloves), and solutions containing the

compound.

Waste Segregation: It is crucial to segregate Jak-IN-14 waste from other waste streams to

ensure proper handling and disposal.

Keep Jak-IN-14 waste separate from non-hazardous waste.

Do not mix Jak-IN-14 waste with incompatible chemicals. It should be stored separately

from acids, bases, and oxidizers.[3]

Separate solid waste (contaminated gloves, pipette tips, etc.) from liquid waste (solutions

containing Jak-IN-14).

Waste Containment and Labeling: Proper containment and labeling are essential for safety

and regulatory compliance.

Containers: Use leak-proof, compatible containers for waste collection.[4][5] For liquid

waste, plastic or plastic-coated glass bottles are often preferred to prevent breakage.[1]

Ensure containers are kept closed except when adding waste.[5]

Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag.[1]

The label must include:

The full chemical name: "Jak-IN-14 waste"

The concentration and quantity of the waste. For mixtures, list all components.[1]

The date of waste generation.[1]
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The laboratory or place of origin (e.g., building and room number).[1]

The name of the Principal Investigator.[1]

Waste Accumulation and Storage: Hazardous waste must be stored in a designated and

properly managed area within the laboratory.

The storage area should be close to where the waste is generated and under the

supervision of laboratory personnel.[6]

Ensure secondary containment is in place to capture any potential leaks or spills.[4][5]

Adhere to the regulated limits for hazardous waste accumulation in a satellite

accumulation area (SAA).

Arranging for Disposal: The final step is to arrange for the collection and disposal of the

hazardous waste through a licensed professional waste disposal service.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup.[1][5]

Do not attempt to transport hazardous waste off-site yourself.

Quantitative Data for Hazardous Waste Management
The following table summarizes key quantitative limits and guidelines for the accumulation of

hazardous chemical waste in a laboratory setting, which are applicable to the disposal of Jak-
IN-14.
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Parameter Guideline/Limit Source(s)

Satellite Accumulation Area

(SAA) Volume Limit

No more than 55 gallons of

hazardous waste in total.
[7]

Acute Hazardous Waste (P-

listed) Volume Limit

No more than 1 quart of

reactive acutely hazardous

chemical waste.

[8]

Container Fill Level

Do not fill containers to more

than 90% of their capacity to

allow for expansion and

prevent spills.

[6]

Storage Time Limit

Varies by jurisdiction; for

example, California allows

waste generators to store

chemical waste for up to 90

days.

[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Jak-IN-14.
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Jak-IN-14 Disposal Workflow
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Containment & Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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